Cas no 4522-93-4 (Ethyl pentafluorobenzoate)

Ethyl pentafluorobenzoate Properties

Names and Identifiers

• Ethyl 2,3,4,5,6-pentafluorobenzoate
• Pentafluorobenzoic acid ethyl ester
• Ethyl Pentafluorobenzoate
• Ethyl Perfluorobenzoate
• Perfluorobenzoic Acid Ethyl Ester
• DFUDMSIRGGTHGI-UHFFFAOYSA-N
• 2,3,4,5,6-pentafluoro-benzoic acid ethyl ester
• Benzoic acid, pentafluoro-, ethyl ester
• ETHYLPENTAFLUOROBENZOATE
• Ethyl pentafluorobenzoate 98%
• RARECHEM AL BI 0017
• Pentafluorobenzoic aci
• SCHEMBL196046
• AKOS002723487
• DTXSID20196439
• CS-0312601
• NS00031503
• EINECS 224-854-0
• 2,3,4,5,6-pentafluoro benzoic acid
• FT-0635342
• Ethyl 2,3,4,5,6-pentafluorobenzoate #
• PS-10064
• Pentafluorobenzoic acid, ethyl ester
• Benzoic acid, 2,3,4,5,6-pentafluoro-, ethyl ester
• MFCD00039211
• P1419
• 4522-93-4
• D92126
• STL555046
• BBL101250
• DB-051283
• +Expand

• MDL： MFCD00039211
• InChIKey： DFUDMSIRGGTHGI-UHFFFAOYSA-N
• Inchi： 1S/C9H5F5O2/c1-2-16-9(15)3-4(10)6(12)8(14)7(13)5(3)11/h2H2,1H3
• SMILES： FC1C(=C(C(=C(C=1C(=O)OC([H])([H])C([H])([H])[H])F)F)F)F
• BRN： 2054770

Computed Properties

• Exact Mass: 240.02100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 240.021
• Heavy Atom Count: 16
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.55880
• PSA: 26.30000
• Refractive Index: n20/D 1.428(lit.)
• Boiling Point: 87.7-88.0 ºC (20 Torr)
• Flash Point: 99.2±29.6 ºC,
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• Color/Form: colorless liquid
• Solubility: Uncertain
• Sensitiveness: Sensitive to humidity
• Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),

Ethyl pentafluorobenzoate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S23;S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi F
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• Risk Phrases： 36/37/38
• HazardClass：FLAMMABLE

Ethyl pentafluorobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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